N-[2-(1H-1,2,3-benzotriazol-1-yl)ethyl]-2,3,4-trifluorobenzamide

• IUPAC Name: N-[2-(benzotriazol-1-yl)ethyl]-2,3,4-trifluorobenzamide
• InChI: InChI=1S/C15H11F3N4O/c16-10-6-5-9(13(17)14(10)18)15(23)19-7-8-22-12-4-2-1-3-11(12)20-21-22/h1-6H,7-8H2,(H,19,23)
• InChI Key: QQUAKCPSJMBVLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CCNC(=O)C3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C15H11F3N4O
• Molecular Weight: 320.27 g/mol

Description

Benzotriazole derivatives are known for their versatility in synthetic organic chemistry. They are often used as synthetic auxiliaries due to their unique physicochemical properties. They can behave as excellent leaving groups, electron-donating or electron-withdrawing groups, anion precursors, and radical precursors.

Synthesis Analysis

Benzotriazole derivatives can be prepared from 1H-benzotriazole and are characterized by a huge synthetic potential. They can be introduced into a molecule by a variety of reactions, activate it toward numerous transformations, and can easily be removed at the end of the reaction sequence.

Molecular Structure Analysis

The non-H atoms, excluding the benzotriazol-1-yl group, in benzotriazole derivatives are almost coplanar. The dihedral angle formed between this plane and the benzotriazole ring varies.

Chemical Reactions Analysis

Benzotriazole derivatives have been used in various chemical reactions, such as the Baylis–Hillman reaction and various coupling reactions.

Physical and Chemical Properties Analysis

Benzotriazole derivatives are known for their stability under a variety of conditions. They are characterized by a long shelf-life and their preparations are amenable to large scales.

Mechanism of Action

The mechanism of action of benzotriazole derivatives in biological systems is often attributed to their ability to form π–π stacking interactions and hydrogen bonds with enzymes and receptors.

Safety and Hazards

As with any chemical, safety precautions should be taken when handling benzotriazole derivatives. The specific safety and hazard information would depend on the specific derivative and its properties.

Future Directions

Benzotriazole methodology continues to be a field of interest for researchers due to its versatility and the unique properties of benzotriazole derivatives. Future research will likely continue to explore new synthesis methods and applications for these compounds.